N-(2,5-dimethoxyphenyl)-2-((6-methyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-(6-methyl-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C21H20N4O5S2/c1-25-16-7-5-4-6-14(16)20-18(32(25,27)28)11-22-21(24-20)31-12-19(26)23-15-10-13(29-2)8-9-17(15)30-3/h4-11H,12H2,1-3H3,(H,23,26)
• InChI Key: UOJDIMVNADADKK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C3=NC(=NC=C3S1(=O)=O)SCC(=O)NC4=C(C=CC(=C4)OC)OC
• Molecular Formula: C21H20N4O5S2
• Molecular Weight: 472.5 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-((6-methyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H20N4O5S2 and its molecular weight is 472.53. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-dimethoxyphenyl)-2-((6-methyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-dimethoxyphenyl)-2-((6-methyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Novel Compounds : The compound has been used in the synthesis of novel heterocyclic compounds like benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines. These compounds have shown potential as cyclooxygenase inhibitors with analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antibacterial and Antifungal Activity : Derivatives of this compound have been tested for antibacterial and antifungal activities. Certain derivatives showed excellent in vitro activity against pathogens like Staphylococcus aureus, Escherichia coli, and Candida albicans (Maddila, Gorle, Seshadri, Lavanya, & Jonnalagadda, 2016).

Chemical Properties and Reactions

• Chemical Synthesis and Reactions : The compound is involved in the synthesis of various heterocycles like thiazolopyrimidines and benzothiazin derivatives. It serves as a precursor in these synthetic pathways, leading to the development of novel chemical entities (Townsend & Jackson, 2003).

Potential Therapeutic Applications

• Antitumor Activity : Some derivatives have shown promising results in in vitro antitumor activity against various human tumor cell lines. These findings suggest potential applications in cancer therapy (Al-Suwaidan et al., 2016).

• Antioxidant Properties : Studies indicate that certain derivatives possess significant radical scavenging activity, which is crucial in managing oxidative stress-related diseases (Ahmad et al., 2012).

• Insecticidal Potential : Derivatives of this compound have been evaluated for their insecticidal properties against pests like Spodoptera littoralis, indicating potential use in agricultural pest control (Fadda et al., 2017).